Diethyl 2-bromopyridine-3,5-dicarboxylate

• Molecular Formula: C11H12BrNO4
• Molecular Weight: 302.12 g/mol
• IUPAC Name: diethyl 2-bromopyridine-3,5-dicarboxylate
• InChI: InChI=1S/C11H12BrNO4/c1-3-16-10(14)7-5-8(9(12)13-6-7)11(15)17-4-2/h5-6H,3-4H2,1-2H3
• InChI Key: BBJIOPFSNWMNKA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=C(N=C1)Br)C(=O)OCC

Description

Diethyl 2-bromopyridine-3,5-dicarboxylate is a useful research compound. Its molecular formula is C11H12BrNO4 and its molecular weight is 302.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 7 (2.3 g, 0.005 mol), AgNO3 (2.5 g, 0.015 mol) and EtOH (25 mL) was heated on a steam bath. After 1 hour, H2O (25 mL) was added and the yellow solid filtered off. The solution was concentrated to dryness and the residue treated with H2O and extracted with CHCl3 (3X). The CHCl3 layers were washed with NaHSO3 solution, dried, filtered and concentrated to dryness to yield 0.8 g (78%) of 8; 1H NMR (CDCl3) 1.4δ(6H, t, J=7), 4.45 (4H, q, J=7), 8.6 (1H, d, J=3) and 9.0 (1H, d, J=3).